7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide

• IUPAC Name: 3-hydroxy-7-phenylpyrrolo[3,2-e][2,1,3]benzoxadiazole
• InChI: InChI=1S/C14H9N3O2/c18-17-13-7-6-11-10(14(13)16-19-17)8-12(15-11)9-4-2-1-3-5-9/h1-8,18H
• InChI Key: AXSUDSRAJKDEFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=C4C(=NON4O)C3=C2
• Molecular Formula: C14H9N3O2
• Molecular Weight: 251.24 g/mol

Description

7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a nitric oxide donor, which means that it releases nitric oxide upon decomposition. Nitric oxide is a potent signaling molecule that plays a critical role in various physiological processes, including vasodilation, neurotransmission, and immune response.

Scientific Research Applications

Anti-inflammatory and Analgesic Properties

Research on indole derivatives, closely related to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide, reveals significant anti-inflammatory and analgesic properties. For instance, a study on novel indomethacin analogs, which share structural similarities with the compound , demonstrated potent anti-inflammatory and analgesic effects, along with reduced gastrointestinal ulcerogenicity. These compounds were also found to release nitric oxide, suggesting a potential for diverse therapeutic applications (Bhandari et al., 2010).

Synthesis and Structural Transformation

The synthesis and structural transformation of compounds related to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide have been explored in various studies. For example, research on the annelation of 6,7-dihydrobenzo[c][1,2,5]oxadiazol-4(5H)-one oxime with acetylene yielded NH- or N-vinyl-5,8-dihydro-4H-[1,2,5]oxadiazolo[3,4-g]indoles, demonstrating the potential for generating a range of indole derivatives through chemical synthesis (Budaev et al., 2019).

Catalytic Properties

Compounds structurally similar to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide have been studied for their catalytic properties. For instance, the preparation and catalytic hydrogenation of 1,2,4-oxadiazolo[4,5-a]indolines, which are structurally related, have been explored, highlighting the potential of such compounds in catalytic applications (Malamidou-Xenikaki & Coutouli-argyropoulou, 1990).

Antimicrobial and Antioxidant Activities

Studies on indole derivatives, similar to the compound , have shown promising antimicrobial and antioxidant activities. For instance, a series of indolo[3,2-c]isoquinoline derivatives demonstrated potent antimicrobial activity against various bacteria and fungi, as well as antioxidant properties (Verma, 2018).

Nitric Oxide

Generation PropertiesResearch on oxadiazole derivatives, closely related to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide, has investigated their ability to generate nitric oxide (NO). A study on 4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides, for example, demonstrated that these compounds can generate NO and NO-related species under physiological conditions, which could have significant implications in medical and biological research (Sako et al., 1998).

Cycloaddition Reactions

Compounds structurally related to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide have been studied for their involvement in cycloaddition reactions. Research on indolic nitrones, including 2-Phenyl-3H-indol-3-one N-oxide, has shown that these compounds can undergo diastereoselective 1,3-cycloaddition reactions, indicating the potential of such compounds in synthetic chemistry (Greci et al., 2001).

Urease Inhibition

A study on indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, similar to the compound , demonstrated potent inhibitory effects against urease enzyme. This suggests potential applications of such compounds in developing therapeutic agents targeting specific enzymatic pathways (Nazir et al., 2018).

Fluorescent Material Development

Research has explored the use of oxadiazolo[3,4-c]pyridines, structurally related to 7-phenyl-6H-[1,2,5]oxadiazolo[3,4-e]indole 3-oxide, in the development of red fluorescent materials. These compounds have been found to emit fluorescence in the orange to red spectrum, making them potential candidates for use in OLED devices (Gorohmaru et al., 2002).